Cas no 1556884-71-9 (2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1556884-71-9
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6329635
• PubChem ID: 83108701
• Update Time: 2025-10-31

2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine
• EN300-1928907
• 1556884-71-9
• AKOS021430108

• Inchi： 1S/C10H13F2N/c1-7-3-4-9(5-8(7)2)10(11,12)6-13/h3-5H,6,13H2,1-2H3
• InChI Key： FHUWUASBMOAPEY-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(C)=C(C)C=1)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine

Introduction to 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine (CAS No. 1556884-71-9)

2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1556884-71-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and features a unique structural framework characterized by a dimethylphenyl group and a difluoroethan-1-amine moiety. The presence of fluorine atoms and the aromatic ring system imparts distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug design and development.

The structural composition of 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions, enhancing its lipophilicity and potential interaction with biological targets. The amine functional group at the terminal position provides a nucleophilic site for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the difluoroethan-1-amine segment introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles in drug candidates.

In recent years, there has been a growing interest in fluorinated amines due to their versatile applications in medicinal chemistry. The incorporation of fluorine into pharmaceuticals has been widely recognized for its ability to improve compound properties such as bioavailability, metabolic resistance, and receptor binding affinity. For instance, fluorinated amine derivatives have shown promise in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific arrangement of atoms in 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine suggests that it may exhibit similar advantages, making it a valuable scaffold for medicinal chemists.

Current research in the field of fluorinated amines has highlighted their role in enhancing drug efficacy and reducing off-target effects. Studies have demonstrated that the electron-withdrawing nature of fluorine can strengthen hydrogen bonds and hydrophobic interactions, thereby improving binding affinity to biological targets. Furthermore, fluorine atoms can influence metabolic pathways by inhibiting enzymatic degradation, leading to prolonged half-lives and improved therapeutic outcomes. The structural features of 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine align well with these principles, suggesting potential applications in designing next-generation pharmaceuticals.

One notable area where fluorinated amines have made significant contributions is in the development of targeted cancer therapies. Many kinase inhibitors used in oncology rely on fluorine-containing moieties to enhance their potency against specific enzymes involved in tumor growth and progression. The dimethylphenyl group in 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine could serve as a recognition element for binding to such kinases or other therapeutic targets relevant to cancer treatment. Additionally, the amine functionality provides a site for further derivatization to optimize solubility and bioavailability.

Another emerging application of fluorinated amines is in the realm of antiviral medications. Recent advancements have shown that incorporating fluorine into antiviral drugs can improve their ability to inhibit viral replication by enhancing interactions with viral proteases or polymerases. The unique structural motifs present in 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine may offer opportunities for designing novel antiviral agents with improved efficacy against RNA viruses or other pathogens. This underscores the importance of exploring structurally diverse fluorinated compounds as potential therapeutic candidates.

The synthesis of 2-(3,4-dimethylphenyl)-2,2-difluoroethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations to introduce the desired fluorine atoms and aromatic substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex carbon skeleton efficiently. Given its structural complexity, the synthesis of this compound necessitates expertise in organic chemistry and access to specialized laboratory equipment.

In conclusion,(CAS No.) 1556884-71-9 represents a fascinating compound with significant potential in pharmaceutical research. Its unique combination of structural features—such as the dimethylphenyl group and difluoroethan-1-amine moiety—makes it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing studies continue to uncover new applications for fluorinated amines in medicine, reinforcing their importance as building blocks for next-generation drugs. As research progresses,(product name) is poised to play a crucial role in advancing our understanding of drug design principles and improving patient care.